1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene

• IUPAC Name: 1,2-difluoro-4-(2,2,2-trifluoroethyl)benzene
• InChI: InChI=1S/C8H5F5/c9-6-2-1-5(3-7(6)10)4-8(11,12)13/h1-3H,4H2
• InChI Key: JOUUDFQQSQBLKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(F)(F)F)F)F
• Molecular Formula: C8H5F5
• Molecular Weight: 196.12 g/mol

Description

“1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene” is a fluorinated compound with the molecular formula C8H5F5 and a molecular weight of 196.12. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene” consists of a benzene ring with two fluorine atoms and a 2,2,2-trifluoroethyl group attached to it. The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound.

Physical And Chemical Properties Analysis

“1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene” is a liquid at room temperature. More specific physical and chemical properties such as boiling point, melting point, and solubility were not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Reactions

• 1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene derivatives can be synthesized via coupling reactions, demonstrating its utility in the production of various fluoroorganic compounds. For example, (2,2-difluoroethenyl)zinc reagents can be coupled with aryl iodides or bromides to yield 2,2-difluorostyrenes, which can further react to form (2,2,2-trifluoroethyl)benzene derivatives (B. and D. Burton, 1997).

Material Science and Polymer Research

• In the field of material science, certain fluorinated benzene compounds, potentially including 1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene, have been used to synthesize high-glass-transition temperature and high electron mobility materials. These materials are useful in applications like organic light-emitting diodes (S. Komatsu et al., 2002).

Organometallic Chemistry

• Fluorinated benzenes, such as 1,2-difluorobenzene, are increasingly used as solvents in organometallic chemistry. They are recognized for their weak interaction with metal centers, which makes them suitable for various catalytic processes (S. Pike et al., 2017).

Catalysis and Chemical Reactions

• In catalysis, fluorinated compounds including 1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene derivatives can play a role in facilitating various chemical reactions. For instance, they can be involved in cycloaddition reactions, which are fundamental in the synthesis of complex organic molecules (M. Sridhar et al., 2000).

Novel Synthetic Methods

• Anodic oxidation of certain fluorinated benzene compounds can lead to the formation of fluorinated quinones, which are valuable in synthesizing pharmaceuticals and other functional organic chemicals. This demonstrates the potential of using 1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene in novel synthetic methods (I. Nishiguchi et al., 2008).

Photophysical Properties

• Fluorinated benzene compounds can significantly impact photophysical properties. For instance, perfluorination of certain benzene derivatives results in a significant red shift in emission maxima, which is crucial in the study of photophysical behaviors (F. Krebs & H. Spanggaard, 2002).

Safety and Hazards

“1,2-Difluoro-4-(2,2,2-trifluoroethyl)benzene” may cause skin and eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation. Proper safety measures should be taken when handling this compound.